Cas no 99419-01-9 (1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-)
99419-01-9 structure
Product Name:1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
CAS No:99419-01-9
MF:C5H8N2S3
MW:192.325416564941
CID:750233
PubChem ID:20646347
Update Time:2025-04-19
1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-
- 2-ethylsulfanyl-5-methylsulfanyl-1,3,4-thiadiazole
- SCHEMBL4822631
- DTXSID30609242
- 2-(Ethylsulfanyl)-5-(methylsulfanyl)-1,3,4-thiadiazole
- 99419-01-9
-
- Inchi: 1S/C5H8N2S3/c1-3-9-5-7-6-4(8-2)10-5/h3H2,1-2H3
- InChI Key: QCQMPTDWOWMRCS-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(SC)S1)CC
Computed Properties
- Exact Mass: 191.98496178g/mol
- Monoisotopic Mass: 191.98496178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 105Ų
1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
99419-01-9 (1,3,4-Thiadiazole, 2-(ethylthio)-5-(methylthio)-) Related Products
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